Cas no 514182-62-8 (N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide)

• Product Name: N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• CAS No: 514182-62-8
• MF: C₁₄H₁₆BrN₃O₂S
• MW: 370.264740943909
• CID: 6444310
• PubChem ID: 2938410
• Update Time: 2025-11-01

N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide
• N-(2-bromo-4-methylphenyl)-2-(3-methyl-2-methylimino-4-oxo-1,3-thiazolidin-5-yl)acetamide
• SR-01000261223
• SR-01000261223-1
• (E)-N-(2-bromo-4-methylphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide
• N-(2-Bromo-4-methylphenyl)-2-(3-methyl-2-(methylimino)-4-oxothiazolidin-5-yl)acetamide
• N-(2-bromo-4-methylphenyl)-2-[(2Z)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-yl]acetamide
• AKOS016317860
• AKOS002312161
• AKOS024608681
• N-(2-BROMO-4-METHYLPHENYL)-2-[(2E)-3-METHYL-2-(METHYLIMINO)-4-OXO-1,3-THIAZOLIDIN-5-YL]ACETAMIDE
• 514182-62-8
• F1457-0001

• Inchi： 1S/C14H16BrN3O2S/c1-8-4-5-10(9(15)6-8)17-12(19)7-11-13(20)18(3)14(16-2)21-11/h4-6,11H,7H2,1-3H3,(H,17,19)/b16-14+
• InChI Key： CUZVFNJLVMZFFE-JQIJEIRASA-N
• SMILES： BrC1C=C(C)C=CC=1NC(CC1C(N(C)/C(=N\C)/S1)=O)=O

Computed Properties

• Exact Mass: 369.01466g/mol
• Monoisotopic Mass: 369.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.1Ų

Additional information on N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide

N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide: A Promising Scaffold for Targeted Therapeutic Development

N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide is a structurally complex compound with a CAS number of 514182-62-8. This molecule represents an innovative approach in the design of small-molecule therapeutics, combining features of aromatic substitution, heterocyclic ring systems, and functionalized amide groups. The 2-bromo-4-methylphenyl moiety introduces electrophilic and steric properties, while the 1,3-thiazolidin-4-one scaffold provides a versatile platform for modulating biological activity. Recent studies have highlighted its potential in targeting kinase pathways, making it a focal point in the development of precision medicine strategies.

The 2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide core structure is particularly noteworthy for its ability to interact with protein kinase domains. This feature is supported by computational models predicting high binding affinity for serine/threonine kinases, which are implicated in multiple disease states including cancer and autoimmune disorders. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits selectivity for CDK2 and CDK4 isoforms, offering a molecular basis for its potential as an antiproliferative agent.

Structural analysis of the 2-bromo-4-methylphenyl substituent reveals its role in modulating hydrophobic interactions within the target protein. The bromine atom at the para-position to the methyl group enhances the compound's ability to engage with hydrophobic pockets in kinase substrates. This is further supported by molecular docking simulations showing favorable binding energies compared to traditional kinase inhibitors. The methylimino group contributes to the formation of hydrogen bonds, enhancing the molecule's stability and specificity in biological environments.

Recent advancements in drug discovery have underscored the importance of heterocyclic scaffolds like the 1,3-thiazolidin-4-one ring. This structure is known for its ability to form covalent interactions with cysteine residues in target proteins, a mechanism that has been explored in the development of irreversible enzyme inhibitors. The 4-oxo functionality within the thiazolidinone ring further stabilizes the compound, preventing premature degradation in vivo. These properties make it a valuable template for designing next-generation therapeutics.

Pharmacological studies have shown that the N-(2-bromo-4-methylphenyl) fragment contributes significantly to the compound's metabolic stability. The bromine atom acts as a meta-directing group, influencing the site of electrophilic attack and reducing the likelihood of unwanted side reactions. This is particularly relevant in the context of drug metabolism, where the introduction of halogen atoms can dramatically alter the pharmacokinetic profile of a molecule.

The 2-(2E)-3-methyl configuration of the double bond is critical for maintaining the compound's conformational flexibility. This flexibility allows the molecule to adopt optimal orientations for binding to its target receptor, a factor that has been correlated with increased potency in preclinical trials. The methyl group at the 3-position provides steric shielding, preventing non-specific interactions that could compromise therapeutic efficacy.

Recent research has also explored the potential of this compound in modulating inflammatory pathways. The 1,3-thiazolidin-4-one scaffold has been shown to inhibit the NF-κB signaling cascade, a key regulator of inflammation and immune response. This dual functionality—targeting both kinases and inflammatory mediators—positions the compound as a candidate for multi-target therapeutic strategies in complex diseases.

Computational models predict that the 2-bromo-4-methylphenyl group may also participate in ion-pair interactions with ion channels, expanding the compound's therapeutic potential beyond traditional kinase inhibition. These interactions could be leveraged for the development of drugs targeting neurological disorders, where ion channel modulation is a critical therapeutic strategy.

Overall, the structural complexity of N-(2-bromo-4-methylphenyl)-2-(2E)-3-methyl-2-(methylimino)-4-oxo-1,3-thiazolidin-5-ylacetamide represents a strategic advantage in drug design. Its ability to engage multiple molecular targets through its aromatic, heterocyclic, and amide functionalities makes it a promising candidate for further exploration in both academic and industrial research settings.